2-Fluoro-4-nitrobenzonitrile

• IUPAC Name: 2-fluoro-4-nitrobenzonitrile
• InChI: InChI=1S/C7H3FN2O2/c8-7-3-6(10(11)12)2-1-5(7)4-9/h1-3H
• InChI Key: UXBIHGQYRYAMFN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])F)C#N
• Molecular Formula: C7H3FN2O2
• DSSTOX Substance ID: DTXSID10374628
• Molecular Weight: 166.11 g/mol
• CAS RN: 34667-88-4

Description

2-Fluoro-4-nitrobenzonitrile is a chemical compound that is structurally related to various benzonitrile derivatives, which have been extensively studied due to their potential applications in material science, pharmaceuticals, and organic synthesis. While the specific compound 2-Fluoro-4-nitrobenzonitrile is not directly mentioned in the provided papers, its analogues and derivatives have been synthesized and analyzed, offering insights into its possible characteristics and applications.

Synthesis Analysis

The synthesis of related compounds such as 4-Chloro-2-fluoro-5-nitrobenzoic acid and 2,4-dibromo-5-fluorobenzonitrile involves multistep reactions including halogenation, nitration, and functional group transformations. These methods could potentially be adapted for the synthesis of 2-Fluoro-4-nitrobenzonitrile by altering the starting materials and reaction conditions. The synthesis of 1-Fluoro-2,5-dimethoxy-4-nitrobenzene also provides a precedent for introducing nitro and fluoro substituents onto a benzonitrile backbone.

Molecular Structure Analysis

The molecular structure of nitrobenzonitrile derivatives has been studied using techniques such as rotational spectroscopy . These studies reveal the impact of electron-withdrawing groups like nitro and cyano on the geometry of the benzene ring. The structural parameters obtained from these studies can be compared to quantum-chemical calculations to understand the steric and electronic effects of substituents, which would be relevant for 2-Fluoro-4-nitrobenzonitrile as well.

Chemical Reactions Analysis

The reactivity of 2-Fluoro-4-nitrobenzonitrile can be inferred from the reactions of similar compounds. For instance, 2-Fluoro-5-nitrobenzonitrile reacts with amines and amino acids , suggesting that the fluoro-nitrobenzonitrile moiety is reactive towards nucleophilic substitution. The attempted Sandmeyer cyanation of a related diazonium salt indicates the challenges in directing reactions to specific positions on the benzene ring when multiple substituents are present.

Physical and Chemical Properties Analysis

The physical and chemical properties of fluorinated benzonitrile derivatives have been characterized in several studies. For example, fluorinated poly(ether nitrile)s derived from pentafluorobenzonitrile exhibit excellent solubility and thermal stability . The vibrational spectra and non-linear optical properties of 5-fluoro-2-methylbenzonitrile have been analyzed using DFT computational methods , providing insights into the potential optical and electronic properties of 2-Fluoro-4-nitrobenzonitrile. Additionally, the synthesis and transition temperatures of ester derivatives of fluoro-hydroxybenzonitriles suggest that the introduction of a fluoro substituent can significantly affect the material properties of the derivatives.

Safety and Hazards

2-Fluoro-4-nitrobenzonitrile is considered hazardous. It is toxic in contact with skin and fatal if swallowed. It is advised to wear personal protective equipment, ensure adequate ventilation, and avoid ingestion and inhalation.

Mechanism of Action

Target of Action

It’s known that this compound belongs to the class of organic fluorine compounds and nitrobenzonitriles, which are often used in organic synthesis as intermediates . The specific targets and their roles would depend on the context of the synthesis.

Mode of Action

As an intermediate in organic synthesis, its mode of action would involve chemical reactions with other compounds to form new products. For instance, 2-Fluorobenzonitrile, a similar compound, is known to react with lithium N,N-dialkylaminoborohydride reagent to yield 2-(N,N-dialkylamino)benzylamines .

Result of Action

The molecular and cellular effects of 2-Fluoro-4-nitrobenzonitrile’s action would depend on the specific context of its use. As a synthetic intermediate, its primary role is to participate in chemical reactions to produce other compounds .

Action Environment

The action, efficacy, and stability of 2-Fluoro-4-nitrobenzonitrile can be influenced by various environmental factors. These may include temperature, pH, and the presence of other chemicals. For instance, it’s known to be stable under normal temperatures and pressures, but it may react if exposed to strong oxidizing agents .

Synthesis routes and methods I

Procedure details

A mixture of 2-fluoro-4-nitrobenzamide (0.83 g, 4.6 mmol) and phosphorus pentoxide/hexamethyl disiloxane in 1,2-dichloroethane (20 mL) was heated under nitrogen at 100° C. for 4 hours. Upon cooling, the solution was poured onto a plug of silica gel and washed with hexane (200 mL) followed by 5% methanol/chloroform (400 mL). The methanol/chloroform washes were collected and concentrated under reduced pressure to give 2-fluoro-4-nitrobenzonitrile (0.71 g, 95%) as a beige solid.

Synthesis routes and methods II

Procedure details